Cas no 2353177-24-7 (2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid)

• Product Name: 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid
• CAS No: 2353177-24-7
• MF: C₂₃H₁₈BrNO₅
• MW: 468.296725749969
• CID: 5614109
• PubChem ID: 165772935
• Update Time: 2025-06-11

2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-Bromo-5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]acetic acid (ACI)
• Acetic acid, 2-[3-bromo-5-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]phenoxy]- (ACI)
• 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid

• Inchi： 1S/C23H18BrNO5/c24-14-9-15(11-16(10-14)29-13-22(26)27)25-23(28)30-12-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-11,21H,12-13H2,(H,25,28)(H,26,27)
• InChI Key： AOBCMLNUVRLXNZ-UHFFFAOYSA-N
• SMILES： O=C(NC1C=C(OCC(O)=O)C=C(Br)C=1)OCC1C2C(=CC=CC=2)C2C1=CC=CC=2

Additional information on 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid

Comprehensive Overview of 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid (CAS No. 2353177-24-7)

The compound 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid (CAS No. 2353177-24-7) is a specialized organic molecule widely utilized in pharmaceutical research, peptide synthesis, and bioconjugation applications. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a bromophenoxyacetic acid moiety, makes it invaluable for modern drug discovery and biomolecular engineering. Researchers and industry professionals frequently search for terms like "Fmoc-protected amino acid derivatives", "peptide coupling reagents", and "bromophenoxyacetic acid applications", reflecting its relevance in cutting-edge scientific endeavors.

In recent years, the demand for high-purity synthetic intermediates like CAS No. 2353177-24-7 has surged due to advancements in targeted drug delivery systems and proteomics research. The compound’s bromo-substituted aromatic ring enables selective modifications, while the Fmoc group ensures compatibility with solid-phase peptide synthesis (SPPS) protocols. This dual functionality aligns with trending topics such as "click chemistry in drug design" and "next-generation bioconjugation techniques", which dominate academic discussions and patent filings.

From a synthetic perspective, 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid serves as a versatile building block for peptide-based therapeutics and molecular probes. Its carboxylic acid terminus facilitates covalent attachment to amines or hydroxyl groups, a feature often highlighted in searches for "carboxyl-activated crosslinkers" or "Fmoc-amino acid derivatives for SPPS". The compound’s stability under mild reaction conditions further enhances its utility in combinatorial chemistry libraries, a hotspot for AI-driven drug discovery platforms.

Quality control and analytical characterization of CAS No. 2353177-24-7 are critical for reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity, as emphasized in queries like "analytical methods for Fmoc compounds". The bromine atom also enables halogen-bonding interactions, a property explored in crystal engineering and materials science, expanding its applications beyond life sciences.

Environmental and regulatory considerations for this compound focus on green chemistry principles and waste minimization. Researchers increasingly seek "sustainable peptide synthesis methods", prompting innovations in solvent recovery and catalytic alternatives. The Fmoc-protected derivative’s role in biodegradable polymer design further connects it to circular economy initiatives, a growing priority across industries.

In conclusion, 2-3-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenoxyacetic acid exemplifies the intersection of chemical innovation and biomedical demand. Its multifaceted applications—from precision medicine to smart materials—ensure its prominence in both academic literature and industrial R&D pipelines, answering pressing questions about "multifunctional linker molecules" and "scalable synthetic strategies" in the 21st century.